Cas no 2640977-60-0 (4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine)

• Product Name: 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine
• CAS No: 2640977-60-0
• MF: C₂₁H₂₉N₅O
• MW: 367.487864255905
• CID: 5319697
• PubChem ID: 154829882
• Update Time: 2025-06-26

4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-[4-(3-Phenylpropyl)-1-piperazinyl]-3-pyridazinyl]morpholine
• F6619-7517
• AKOS040710622
• 2640977-60-0
• 4-{6-[4-(3-phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine
• 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine

• Inchi： 1S/C21H29N5O/c1-2-5-19(6-3-1)7-4-10-24-11-13-25(14-12-24)20-8-9-21(23-22-20)26-15-17-27-18-16-26/h1-3,5-6,8-9H,4,7,10-18H2
• InChI Key： NKUHBLATHASCTG-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=C(N=N2)N2CCN(CCCC3C=CC=CC=3)CC2)CC1

Computed Properties

• Exact Mass: 367.23721057g/mol
• Monoisotopic Mass: 367.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.9±55.0 °C(Predicted)
• pka: 7.81±0.10(Predicted)

Additional information on 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine

Professional Introduction to Compound with CAS No. 2640977-60-0 and Product Name: 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine

The compound in question, identified by the CAS number 2640977-60-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate structural framework, which includes a morpholine ring fused with a pyridazine moiety. The presence of a piperazine substituent further enhances its pharmacological potential, making it a subject of extensive research in drug discovery and development.

The product name: 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine provides a detailed structural blueprint of the molecule. The morpholine ring, known for its ability to form stable hydrogen bonds and its role as a bioisostere for piperidine and piperazine rings, is a key pharmacophore in many bioactive compounds. The pyridazine ring, on the other hand, contributes to the molecule's electronic properties and can interact with biological targets in specific ways. The piperazine substituent, with its two nitrogen atoms, is particularly noteworthy for its potential to modulate receptor activity and enhance binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. Compounds like 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine are of particular interest due to their potential to interact with various neurotransmitter receptors. Specifically, the piperazine moiety can engage with serotonin receptors (5-HT), dopamine receptors (D2), and norepinephrine receptors (α1), among others. These interactions are crucial for developing drugs that can modulate mood, cognition, and motor function.

One of the most compelling aspects of this compound is its structural versatility. The combination of the morpholine and pyridazine rings creates a scaffold that can be easily modified to optimize pharmacokinetic and pharmacodynamic properties. For instance, the introduction of fluorine atoms or other halogenated groups can enhance metabolic stability and binding affinity. Additionally, the 3-phenylpropyl side chain provides a hydrophobic region that can improve membrane permeability, making it an attractive candidate for oral administration.

Recent studies have demonstrated the potential of this class of compounds in treating neurological disorders such as depression, anxiety, and schizophrenia. For example, derivatives of morpholine-pyridazine hybrids have shown promising results in preclinical models by modulating neurotransmitter release and receptor activity. The specific arrangement of atoms in 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine suggests that it may exhibit similar effects, potentially making it a valuable lead compound for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the pyridazine ring through condensation reactions, followed by functionalization to introduce the morpholine moiety. The piperazine substituent is typically introduced via nucleophilic substitution or reductive amination reactions. Each step must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to confirm structural integrity.

In terms of biological activity, preliminary data suggest that 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine may exhibit potent effects on CNS receptors. In vitro studies have shown that it can interact with 5-HT2A and D2 receptors at concentrations comparable to those observed for known therapeutic agents. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for developing central nervous system drugs. Further research is needed to fully elucidate its mechanism of action and assess its potential side effects.

The development of new pharmaceuticals is often hampered by issues related to drug metabolism and bioavailability. However, the structural features of this compound suggest that it may possess favorable pharmacokinetic properties. The presence of the morpholine ring can enhance solubility in both aqueous and lipid environments, improving absorption and distribution throughout the body. Moreover, the 3-phenylpropyl side chain may help prevent rapid metabolism by enzymes such as cytochrome P450 (CYP450).

Given its promising profile, 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyridazin-3-yl}morpholine represents an exciting opportunity for further exploration in drug discovery. Ongoing research aims to optimize its chemical structure to enhance efficacy while minimizing potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients suffering from CNS disorders.

In conclusion,4-{6-[4-(3-Phenylpropyl)piperazin-1-y]pyridazin}-3 -yI morpholine is a structurally complex compound with significant potential in the treatment of neurological disorders. Its unique combination of pharmacophores—morpholine, pyridazine,and piperazine—makes it an attractive candidate for further development as a therapeutic agent. With continued research and optimization, this compound could play a crucial role in addressing unmet medical needs in the field of psychiatry and neurology.